(E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide
• InChI: InChI=1S/C13H16N4OS/c1-17(2)7-3-4-12(18)15-9-13-16-10-8-14-6-5-11(10)19-13/h3-6,8H,7,9H2,1-2H3,(H,15,18)/b4-3+
• InChI Key: UIOCIQOEVXCOHN-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=NC2=C(S1)C=CN=C2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=NC2=C(S1)C=CN=C2
• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol

Description

(E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound possesses unique chemical properties that make it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of (E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide involves the inhibition of specific enzymes and receptors that are involved in the progression of various diseases. This compound acts as a potent inhibitor of protein kinases and phosphodiesterases, which are key enzymes involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
(E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide has been shown to have a variety of biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide in lab experiments include its potent inhibitory effects on key enzymes involved in disease progression, its ability to induce apoptosis in cancer cells, and its anti-inflammatory properties. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on (E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide include the development of novel drug formulations and the investigation of its potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide involves the reaction of 2-((dimethylamino)methyl)thiazole with 2-bromo-1-(pyridin-2-yl)ethanone in the presence of a base such as sodium hydride. The resultant product is then subjected to a coupling reaction with 2-bromoacrylamide to yield (E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-([1,3]thiazolo[4,5-c]pyridin-2-ylmethyl)but-2-enamide has been extensively studied for its potential applications in the development of novel drugs. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.